Cas no 1187830-80-3 (3-(2-Bromoimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride)

• Product Name: 3-(2-Bromoimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride
• CAS No: 1187830-80-3
• MF: C₈H₈BrClN₂O₂S
• MW: 311.583318710327
• MDL: MFCD11109476
• CID: 1025748
• PubChem ID: 45480273
• Update Time: 2025-08-03

3-(2-Bromoimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromoimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride
• 2-bromo-Imidazo[2,1-b]thiazole-6-propanoic acid hydrochloride
• 3-(2-bromoimidazo[2,1-b][1,3]thiazol-6-yl)propanoic acid,hydrochloride
• 3-(2-Bromoimidazo[2,1-b][1,3]thiazol-6-yl)propanoic acid--hydrogen chloride (1/1)
• DTXSID50670272
• 3-{2-bromoimidazo[2,1-b][1,3]thiazol-6-yl}propanoic acid hydrochloride
• AS-54603
• C8H8BrClN2O2S
• J-510486
• 1187830-80-3
• AKOS015846746
• 3-(2-Bromoimidazo[2,1-b]thiazol-6-yl)propanoic acid HCl 95+%
• SC1401
• CS-0170808
• DB-061395
• W-205012
• 3-(2-Bromoimidazo[2,1-b]thiazol-6-yl)propanoic acid HCl
• MFCD11109476
• 3-(2-bromoimidazo[2,1-b][1,3]thiazol-6-yl)propanoic acid;hydrochloride
• 3-(2-Bromoimidazo[2,1-b]thiazol-6-yl)propanoicacidhydrochloride
• 3-(2-Bromoimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride

• MDL： MFCD11109476
• Inchi： 1S/C8H7BrN2O2S.ClH/c9-6-4-11-3-5(1-2-7(12)13)10-8(11)14-6;/h3-4H,1-2H2,(H,12,13);1H
• InChI Key： KMDHBXXAOXPFIC-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(=NC(=C2)CCC(=O)O)S1.Cl

Computed Properties

• Exact Mass: 309.91800
• Monoisotopic Mass: 309.91784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• PSA: 82.84000
• LogP: 2.97750

3-(2-Bromoimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on 3-(2-Bromoimidazo2,1-bthiazol-6-yl)propanoic acid hydrochloride

3-(2-Bromoimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride: A Comprehensive Overview

3-(2-Bromoimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride, identified by the CAS number 1187830-80-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of imidazothiazole derivatives, which have been extensively studied for their potential applications in drug development and material science.

The structure of this compound is characterized by a central imidazothiazole ring system, which is a five-membered heterocycle containing nitrogen and sulfur atoms. The imidazothiazole ring is further substituted with a bromine atom at position 2 and a propanoic acid group at position 6. The presence of the hydrochloride counterion suggests that this compound exists in its acidic form, which is often preferred for stability and solubility in various solvents.

Recent studies have highlighted the importance of imidazothiazole derivatives in medicinal chemistry due to their potential as kinase inhibitors, anti-inflammatory agents, and anticancer drugs. For instance, researchers have reported that certain imidazothiazole derivatives exhibit potent inhibitory activity against tyrosine kinases, which are key targets in cancer therapy. The bromine substitution at position 2 of the imidazothiazole ring is particularly interesting as it may enhance the compound's pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis of 3-(2-Bromoimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride typically involves a multi-step process that includes the formation of the imidazothiazole ring followed by substitution reactions to introduce the bromine and propanoic acid groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases. For example, studies have demonstrated that it exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways suggests potential applications in neurodegenerative diseases and other conditions where such modulation is beneficial.

From an analytical standpoint, the characterization of this compound relies on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide critical insights into the compound's molecular structure, purity, and crystalline properties, which are essential for its use in research and development.

In conclusion, 3-(2-Bromoimidazo[2,1-b]thiazol-6-yl)propanoic acid hydrochloride represents a valuable addition to the library of imidazothiazole derivatives with promising therapeutic potential. Its unique chemical structure and functional groups make it an attractive target for further research into its biological activities and applications in drug discovery.